N-(3-acetamidopropyl)pyrrolidin-2-one
N-(3-acetamidopropyl)pyrrolidin-2-one
N-(3-Acetamidopropyl)pyrrolidin-2-one, also known as N-acetylisoputreanine-g-lactam or acisoga, belongs to the class of organic compounds known as n-alkylpyrrolidines. N-alkylpyrrolidines are compounds containing a pyrrolidine moiety that is substituted at the N1-position with an alkyl group. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. N-(3-Acetamidopropyl)pyrrolidin-2-one is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-(3-Acetamidopropyl)pyrrolidin-2-one has been primarily detected in urine.
N-(3-acetamidopropyl)pyrrolidin-2-one is a member of the class of pyrrolidin-2-ones in which the amide hydrogen of pyrrolidin-2-one has been replaced by a 3-acetamidopropyl group. It has a role as a human urinary metabolite. It is a member of acetamides and a member of pyrrolidin-2-ones.
N-(3-acetamidopropyl)pyrrolidin-2-one is a member of the class of pyrrolidin-2-ones in which the amide hydrogen of pyrrolidin-2-one has been replaced by a 3-acetamidopropyl group. It has a role as a human urinary metabolite. It is a member of acetamides and a member of pyrrolidin-2-ones.
Brand Name:
Vulcanchem
CAS No.:
106692-36-8
VCID:
VC0010421
InChI:
InChI=1S/C9H16N2O2/c1-8(12)10-5-3-7-11-6-2-4-9(11)13/h2-7H2,1H3,(H,10,12)
SMILES:
CC(=O)NCCCN1CCCC1=O
Molecular Formula:
C9H16N2O2
Molecular Weight:
184.24 g/mol
N-(3-acetamidopropyl)pyrrolidin-2-one
CAS No.: 106692-36-8
Main Products
VCID: VC0010421
Molecular Formula: C9H16N2O2
Molecular Weight: 184.24 g/mol
CAS No. | 106692-36-8 |
---|---|
Product Name | N-(3-acetamidopropyl)pyrrolidin-2-one |
Molecular Formula | C9H16N2O2 |
Molecular Weight | 184.24 g/mol |
IUPAC Name | N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide |
Standard InChI | InChI=1S/C9H16N2O2/c1-8(12)10-5-3-7-11-6-2-4-9(11)13/h2-7H2,1H3,(H,10,12) |
Standard InChIKey | OAUYENAPBFTAQT-UHFFFAOYSA-N |
SMILES | CC(=O)NCCCN1CCCC1=O |
Canonical SMILES | CC(=O)NCCCN1CCCC1=O |
Description | N-(3-Acetamidopropyl)pyrrolidin-2-one, also known as N-acetylisoputreanine-g-lactam or acisoga, belongs to the class of organic compounds known as n-alkylpyrrolidines. N-alkylpyrrolidines are compounds containing a pyrrolidine moiety that is substituted at the N1-position with an alkyl group. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. N-(3-Acetamidopropyl)pyrrolidin-2-one is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-(3-Acetamidopropyl)pyrrolidin-2-one has been primarily detected in urine. N-(3-acetamidopropyl)pyrrolidin-2-one is a member of the class of pyrrolidin-2-ones in which the amide hydrogen of pyrrolidin-2-one has been replaced by a 3-acetamidopropyl group. It has a role as a human urinary metabolite. It is a member of acetamides and a member of pyrrolidin-2-ones. |
Synonyms | acisoga N-(3-acetamidopropyl)pyrrolidin-2-one |
PubChem Compound | 129397 |
Last Modified | Nov 11 2021 |
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